Cas no 2308466-73-9 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid
• CAS No: 2308466-73-9
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6259139
• PubChem ID: 165555981
• Update Time: 2025-05-22

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidine-2-carboxylic acid
• 2308466-73-9
• EN300-1549293

• Inchi： 1S/C23H24N2O5/c1-14(12-21(26)25-11-10-20(25)22(27)28)24-23(29)30-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20H,10-13H2,1H3,(H,24,29)(H,27,28)/t14-,20?/m1/s1
• InChI Key： YFIQQTGYQWKDDD-QMRFKDRMSA-N
• SMILES： O(C(N[C@H](C)CC(N1CCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid

Comprehensive Overview of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid (CAS No. 2308466-73-9)

In the realm of peptide synthesis and medicinal chemistry, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid (CAS No. 2308466-73-9) stands out as a pivotal building block. This compound, often abbreviated as Fmoc-protected azetidine-2-carboxylic acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS) due to its unique structural features and compatibility with modern peptide coupling reagents. Researchers and pharmaceutical developers frequently seek this compound for its role in constructing constrained peptides and bioactive molecules, addressing growing demands in drug discovery and bioconjugation technologies.

The molecular structure of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid incorporates an azetidine ring, a four-membered heterocycle that introduces rigidity into peptide backbones. This property is highly valued in designing peptidomimetics and protease inhibitors, which are trending topics in cancer research and neurodegenerative disease studies. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures selective deprotection under mild conditions, aligning with green chemistry principles—a hot topic in sustainable pharmaceutical manufacturing.

Recent advancements in AI-driven drug design have amplified interest in this compound. Computational models often highlight its utility in generating conformationally restricted scaffolds, a key focus area for GPCR-targeted therapies and cyclic peptide libraries. Users searching for "Fmoc-azetidine derivatives in drug discovery" or "CAS 2308466-73-9 applications" will find this compound central to innovations in precision medicine and high-throughput screening platforms.

From a synthetic perspective, the compound’s chiral purity (3R configuration) ensures reproducibility in stereoselective reactions, a critical factor for regulatory compliance in API (Active Pharmaceutical Ingredient) production. Its compatibility with automated peptide synthesizers further enhances its appeal to biotech startups and academic labs exploring next-generation therapeutics. Discussions on forums like ResearchGate often emphasize its role in optimizing peptide stability and oral bioavailability—two persistent challenges in the field.

In summary, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid (CAS No. 2308466-73-9) bridges cutting-edge chemistry with therapeutic innovation. Its versatility in peptide engineering, combined with rising interest in constrained molecular architectures, positions it as a cornerstone for future breakthroughs in biopharmaceuticals and chemical biology.